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Cat. No.: B1255814 Get Quote

Extensive research indicates that the compound KR-60436 is not a kinase inhibitor as initially

proposed. Instead, scientific literature and chemical databases consistently identify KR-60436
as a proton pump inhibitor that targets the potassium hydrogen ATPase (H+/K+ ATPase)[1].

This fundamental difference in its mechanism of action means that a comparison guide on its

cross-reactivity with other kinases is not applicable.

KR-60436, with the chemical name 2-[[1-(4-methoxy-2-methylphenyl)-6-(trifluoromethoxy)-2,3-

dihydropyrrolo[3,2-c]quinolin-4-yl]amino]ethanol, is classified as an inhibitor of the enzyme

responsible for the final step in gastric acid secretion in the stomach[1][2]. Its primary

therapeutic target is unrelated to the protein kinase family.

Therefore, the creation of a comparison guide detailing the cross-reactivity of KR-60436 with

various kinases cannot be fulfilled. The compound's established role as a proton pump inhibitor

precludes any meaningful analysis of its interaction with the kinome. Researchers, scientists,

and drug development professionals interested in this molecule should focus on its effects on

the H+/K+ ATPase and related pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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